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Introduction
Direct Orange 15 is a stilbene class anionic dye, soluble in water to produce an orange to

reddish-orange color.[1][2] While primarily utilized in the textile and paper industries for dyeing

cellulose fibers, silk, and leather, its properties suggest potential applications in histology as a

cytoplasmic counterstain.[1][2] Anionic dyes, in acidic solutions, are attracted to positively

charged proteins in the cytoplasm, connective tissue, and muscle, providing a contrasting color

to nuclear stains like hematoxylin. This document provides detailed application notes and

representative protocols for the use of Direct Orange 15 as a counterstain in standard

histological preparations.

It is important to note that while Direct Orange 15 shares characteristics with commonly used

histological counterstains, its application in this context is not extensively documented. The

following protocols are based on established principles of histological staining and may require

optimization for specific tissues and applications.

Principle of Staining
In a typical histological staining procedure, the primary stain, often a basic dye like

hematoxylin, binds to acidic components of the cell, primarily the nucleic acids in the nucleus,

staining them blue to purple. The counterstain, in this case, the anionic Direct Orange 15,

subsequently stains the basic components of the tissue, such as proteins in the cytoplasm and
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connective tissue, in shades of orange. This differential staining allows for clear visualization

and morphological assessment of tissue sections.

Physicochemical Properties of Direct Orange 15
A summary of the key properties of Direct Orange 15 is presented in the table below.

Property Value Reference

C.I. Name Direct Orange 15 [1]

C.I. Number 40002/40003 [1]

CAS Number 1325-35-5 [1]

Molecular Structure Stilbene Class [1]

Solubility

Soluble in water (orange

solution), slightly soluble in

alcohol.

[1]

Color in Acidic Solution
Yellow-brown in 10% sulfuric

acid.
[1]

Color in Basic Solution
Becomes more red in thick

sodium hydroxide solution.
[1]

Experimental Protocols
The following are representative protocols for the use of Direct Orange 15 as a counterstain

for formalin-fixed, paraffin-embedded tissue sections.

Protocol 1: Direct Orange 15 as a Simple Counterstain to
Hematoxylin
This protocol outlines the use of Direct Orange 15 as a general cytoplasmic counterstain

following nuclear staining with hematoxylin.

Reagents:
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Harris' Hematoxylin solution

Direct Orange 15 staining solution (see preparation below)

Acid alcohol (1% HCl in 70% ethanol)

Scott's tap water substitute (or other bluing agent)

Graded alcohols (70%, 95%, 100%)

Xylene (or a xylene substitute)

Permanent mounting medium

Preparation of 1% Direct Orange 15 Staining Solution:

Weigh 1 gram of Direct Orange 15 powder.

Dissolve in 100 mL of distilled water.

Add 0.5 mL of glacial acetic acid to acidify the solution.

Stir until fully dissolved and filter before use.

Staining Procedure:
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Step Reagent Time

1 Xylene (or substitute) 2 changes, 5 min each

2 100% Alcohol 2 changes, 3 min each

3 95% Alcohol 2 changes, 3 min each

4 70% Alcohol 3 min

5 Running tap water 5 min

6 Harris' Hematoxylin 5-10 min

7 Running tap water 1 min

8 1% Acid Alcohol 1-3 dips

9 Running tap water 1 min

10 Scott's Tap Water Substitute 1-2 min

11 Running tap water 2 min

12 1% Direct Orange 15 Solution 1-3 min

13 95% Alcohol 2 changes, 10 dips each

14 100% Alcohol 2 changes, 2 min each

15 Xylene (or substitute) 2 changes, 5 min each

16
Mount with permanent

mounting medium
-

Expected Results:

Nuclei: Blue/Purple

Cytoplasm, muscle, erythrocytes: Shades of orange

Collagen: Pale orange
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Protocol 2: Modified Van Gieson-type Stain with Direct
Orange 15
This protocol is an adaptation of the classic Van Gieson stain, substituting the commonly used

Orange G with Direct Orange 15 to provide a yellow-orange counterstain to the red of acid

fuchsin for connective tissue.

Reagents:

Weigert's Iron Hematoxylin (Solutions A and B)

Van Gieson-type staining solution (see preparation below)

95% Alcohol

100% Alcohol

Xylene (or a xylene substitute)

Permanent mounting medium

Preparation of Van Gieson-type Staining Solution:

Prepare a saturated aqueous solution of picric acid.

Prepare a 1% aqueous solution of Acid Fuchsin.

Prepare a 1% aqueous solution of Direct Orange 15.

To 100 mL of the saturated picric acid solution, add 5 mL of the 1% Acid Fuchsin solution and

10 mL of the 1% Direct Orange 15 solution. The optimal ratio may require adjustment.

Mix well. The solution is stable for several months.

Staining Procedure:
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Step Reagent Time

1
Deparaffinize and rehydrate to

distilled water
-

2
Weigert's Iron Hematoxylin

(freshly mixed)
10 min

3 Running tap water 5 min

4 Distilled water Rinse

5
Van Gieson-type Solution with

Direct Orange 15
3-5 min

6 95% Alcohol Blot section and dip briefly

7 100% Alcohol 2 changes, 2 min each

8 Xylene (or substitute) 2 changes, 5 min each

9
Mount with permanent

mounting medium
-

Expected Results:

Nuclei: Black/Dark Brown

Collagen: Red/Pink

Muscle, cytoplasm, erythrocytes: Yellow-orange
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Click to download full resolution via product page

Caption: General workflow for histological staining.
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Caption: Principle of differential staining.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584190?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

